1,2-Dichloropropane

• CAS No.: 78-87-5
• Product Name: 1,2-Dichloropropane
• Molecular Formula: C3H6Cl2- CH3CHClCH2Cl; C3H6Cl2
• Molecular Weight: 112.98 g/mol
• IUPAC Name: (2R)-1,2-dichloropropane
• Standard InChI: InChI=1S/C3H6Cl2/c1-3(5)2-4/h3H,2H2,1H3/t3-/m1/s1
• Standard InChIKey: KNKRKFALVUDBJE-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H](CCl)Cl
• Impurities: WATER-O.O5% MAX, OXYGEN COMPOUNDS-0.1% MAX
• SMILES: CC(CCl)Cl
• Canonical SMILES: CC(CCl)Cl
• Boiling Point: 203 to 205 °F at 760 mm Hg (NTP, 1992); 95.5 °C; 96.4 °C; (-3.7 °C at 10 mm Hg); 96 °C; 206°F
• Colorform: Colorless liquid
• Density: 1.158 at 68 °F (USCG, 1999); 1.159 @ 25 °C/25 °C; Relative density (water = 1): 1.16; 1.16
• Flash Point: 60 °F (NTP, 1992); 60 °F (16 °C) (Closed cup); 16 °C c.c.; 60°F
• Melting Point: -148 °F (NTP, 1992); -100.0 °C; -100.4 °C; -100 °C; 149°F; -149°F
• Physical Description: 1,2-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces an irritating vapor. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a chloroform-like odor.; Colorless liquid with a chloroform-like odor. [pesticide]
• Description: 1,2-Dichloropropane is a colorless, flammable liquid with a chloroform-like odor. It is moderately soluble in water and readily evaporates into air. It does not occur naturally in the environment. 1,2-Dichloropropane production in the United States has declined over the past 20 years. It was used in the past as a soil fumigant, chemical intermediate and industrial solvent and was found in paint strippers, varnishes, and furniture finish removers. Most of these uses were discontinued. Today, almost all of the 1,2-dichloropropane is used as a chemical intermediate to make perchloroethylene and several other related chlorinated chemicals.; 1,2-dichloropropane is a colorless watery liquid with a sweet odor. Sinks in water. Produces an irritating vapor. (USCG, 1999); Rac-1,2-dichloropropane is a racemate comprising equimolar amounts of (R)- and (S)-1,2-dichloropropane. It is used as a fumigant to control nematodes in soil and insects in stored grain. It has a role as a fumigant insecticide, an agrochemical, a carcinogenic agent and a polar aprotic solvent. It contains a (R)-1,2-dichloropropane and a (S)-1,2-dichloropropane.
• Shelf Life: Sensitive to heat.
• Solubility: less than 0.1 mg/mL at 70.7° F (NTP, 1992); 0.02 M; Sol in alcohol, ether, benzene and chloroform; Miscible with org solvents; In water, 2,800 mg/l @ 25 °C; Solubility in water, g/100ml at 20 °C: 0.26; 0.3%
• Synonyms: 1,2-DCP; 1,2-Dichloropropane; NSC 1237; Propylene Chloride; Propylene Dichloride; R 270da
• Vapor Density: 3.9 (NTP, 1992) (Relative to Air); 3.9 (AIR= 1); Relative vapor density (air = 1): 3.9; 3.9
• Vapor Pressure: 40 mm Hg at 66.9 °F ; 42 mm Hg at 68° F (NTP, 1992); 53.30 mmHg; 53.3 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 27.9; 40 mmHg
• PubChem Compound: 445768
• Last Modified: Nov 11 2021